4-carbamoylcycloheptane-1-carboxylic acid
Overview
Description
4-Carbamoylcycloheptane-1-carboxylic acid (4-CCA) is an organic compound belonging to the cycloalkanecarboxylic acid family. It is an important intermediate in organic synthesis and is used in the manufacture of pharmaceuticals, agrochemicals, and specialty chemicals. 4-CCA is also a key component in the synthesis of a variety of compounds, including the anticonvulsant drug pregabalin, the antifungal drug itraconazole, and the antihypertensive drug losartan.
Mechanism of Action
The mechanism of action of 4-carbamoylcycloheptane-1-carboxylic acid is not well understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins and other inflammatory mediators. Inhibition of COX-2 activity has been shown to have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
In laboratory studies, this compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins and other inflammatory mediators. In addition, this compound has been shown to inhibit the production of nitric oxide, a key mediator of inflammation. Furthermore, this compound has been shown to reduce the production of tumor necrosis factor-α (TNF-α), a pro-inflammatory cytokine.
Advantages and Limitations for Lab Experiments
4-carbamoylcycloheptane-1-carboxylic acid is an advantageous compound for use in laboratory experiments due to its relatively low cost and ease of synthesis. In addition, this compound has a wide range of applications in scientific research, making it a useful tool for researchers. However, the mechanism of action of this compound is not well understood, and further research is needed to determine its exact effects.
Future Directions
Future research should focus on further elucidating the mechanism of action of 4-carbamoylcycloheptane-1-carboxylic acid and identifying its potential therapeutic applications. In addition, further research should be conducted to determine the effects of this compound on other biochemical and physiological processes, such as the production of cytokines and other inflammatory mediators. Finally, further research should be conducted to identify potential drug interactions and side effects associated with the use of this compound.
Synthesis Methods
4-carbamoylcycloheptane-1-carboxylic acid can be synthesized by several different methods, including the reaction of cycloheptanone with bromoacetyl bromide, the reaction of cycloheptanone with ethyl chloroformate, and the reaction of cycloheptanone with ethyl bromoacetate. All of these methods involve the use of an acid catalyst, such as sulfuric acid or hydrochloric acid.
Scientific Research Applications
4-carbamoylcycloheptane-1-carboxylic acid has a wide range of applications in scientific research. It is used in the synthesis of a variety of compounds, including the anticonvulsant drug pregabalin, the antifungal drug itraconazole, and the antihypertensive drug losartan. It is also used as a starting material for the synthesis of a variety of other compounds, including the anticancer drug imatinib and the antifungal drug voriconazole. In addition, this compound has been used in the synthesis of a variety of peptides, including the anti-HIV peptide 15-mer peptide and the antifungal peptide amphotericin B.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-carbamoylcycloheptane-1-carboxylic acid can be achieved through a multi-step process involving the protection of functional groups, formation of key intermediates, and subsequent deprotection and functional group manipulation.", "Starting Materials": [ "Cycloheptanone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Diethyl ether", "Chloroacetyl chloride", "Ammonium hydroxide", "Sodium bicarbonate", "Ethyl acetate", "Sodium borohydride", "Acetic acid", "Ammonium chloride", "Sodium nitrite", "Sulfuric acid", "Sodium hydroxide", "Carbon dioxide", "Ammonia", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Protection of cycloheptanone", "Cycloheptanone is treated with hydroxylamine hydrochloride and sodium hydroxide in diethyl ether to form the oxime derivative. This is then reacted with chloroacetyl chloride to form the protected cycloheptanone intermediate.", "Step 2: Formation of key intermediate", "The protected cycloheptanone intermediate is then reacted with ammonium hydroxide and sodium bicarbonate in ethyl acetate to form the key intermediate, 4-(cycloheptanone-4-carboxamido)cycloheptanone.", "Step 3: Reduction of key intermediate", "The key intermediate is then reduced using sodium borohydride in acetic acid to form the corresponding alcohol intermediate.", "Step 4: Deprotection and functional group manipulation", "The alcohol intermediate is then treated with ammonium chloride and sodium nitrite in sulfuric acid to form the corresponding diazonium salt. This is then reacted with sodium hydroxide and carbon dioxide to form the carboxylic acid intermediate. Finally, the carboxylic acid intermediate is treated with ammonia in methanol and ethanol to form the desired product, 4-carbamoylcycloheptane-1-carboxylic acid." ] } | |
CAS RN |
2680542-60-1 |
Molecular Formula |
C9H15NO3 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
